Cas no 2393030-89-0 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride)

• Product Name: 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride
• CAS No: 2393030-89-0
• MF: C₁₂H₁₆BFO₄S
• MW: 286.127446174622
• MDL: MFCD30487497
• CID: 5071349
• PubChem ID: 125449417
• Update Time: 2026-03-01

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl fluoride
• AT12026
• (3-(FLUOROSULFONYL)PHENYL)BORONIC ACID PINACOL ESTER
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonylfluoride
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• EN300-320872
• ES-2227
• 2393030-89-0
• MFCD30487497
• CS-0101419
• AKOS034834112

• MDL： MFCD30487497
• Inchi： 1S/C12H16BFO4S/c1-11(2)12(3,4)18-13(17-11)9-6-5-7-10(8-9)19(14,15)16/h5-8H,1-4H3
• InChI Key： NPHGTCXXRUOLBT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)(=O)F

Computed Properties

• Exact Mass: 286.0846385 g/mol
• Monoisotopic Mass: 286.0846385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• Molecular Weight: 286.13

Additional information on 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride

Introduction to 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride (CAS No. 2393030-89-0)

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride (CAS No. 2393030-89-0) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique boron-containing functional group and its fluorinated sulfonyl moiety, which together confer it with a range of valuable properties and applications.

The molecular structure of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride consists of a benzene ring substituted with a tetramethyl-1,3,2-dioxaborolane group at the 3-position and a fluorinated sulfonyl group at the 1-position. The dioxaborolane group is known for its stability and reactivity in various chemical transformations, making it an attractive building block for the synthesis of complex organic molecules. The fluorinated sulfonyl group, on the other hand, imparts unique electronic and steric properties to the molecule, which can be leveraged in the design of novel pharmaceuticals and materials.

In recent years, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of boronic acid derivatives, which are widely used in Suzuki-Miyaura coupling reactions. These coupling reactions are fundamental to the construction of carbon-carbon bonds and are crucial in the development of new drugs and materials.

A notable example of its application is in the synthesis of fluorinated compounds. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them highly desirable in pharmaceutical research. The presence of a fluorinated sulfonyl group in 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride allows for the efficient introduction of fluorine into target molecules through various synthetic strategies. This has led to the development of several promising drug candidates with improved pharmacological profiles.

Beyond its use in drug discovery, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride has also found applications in materials science. The unique combination of boron and fluorine functionalities makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it can be used to create polymers with enhanced thermal stability and mechanical strength, which are essential for high-performance applications such as aerospace and electronics.

In addition to its synthetic utility, recent studies have explored the biological activity of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride. Research has shown that compounds derived from this molecule exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX) enzymes. This finding opens up new avenues for the development of more effective anti-inflammatory drugs with reduced side effects.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride can be synthesized using environmentally benign methods, reducing its ecological footprint. Green chemistry principles have been applied to optimize synthetic routes, minimizing waste generation and energy consumption while maintaining high yields and purity levels.

In conclusion, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl fluoride (CAS No. 2393030-89-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and functional groups make it an invaluable tool for organic synthesis and medicinal chemistry. As research continues to uncover new applications and properties of this compound, it is poised to play a crucial role in advancing drug discovery and materials science.